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Compound of Interest

Compound Name: Antitumor agent-183

Cat. No.: B15576195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Antitumor agent-183 (CAS: 3018960-58-9), a potent inhibitor of matrix metalloproteinase-9

(MMP-9). Adherence to these guidelines is essential to minimize exposure risk and ensure a

safe laboratory environment.

Compound Information
Property Value

Molecular Formula C₁₉H₁₈N₄O₄S

CAS Number 3018960-58-9

Storage Temperature -20°C

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Antitumor agent-183 to prevent

dermal, ocular, and respiratory exposure. The required level of protection varies depending on

the task.
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Activity Recommended PPE

Receiving/Storage
- Single pair of chemically resistant gloves- Lab

coat- Safety glasses with side shields

Preparation/Compounding (in a certified

chemical fume hood or ducted biosafety

cabinet)

- Double pair of chemically resistant nitrile

gloves- Disposable, impermeable gown with

tight cuffs- Safety goggles or a face shield

Handling/Experimental Use

- Double pair of chemically resistant nitrile

gloves- Disposable, impermeable gown with

tight cuffs- Safety glasses with side shields

Waste Disposal

- Double pair of chemically resistant nitrile

gloves- Disposable, impermeable gown with

tight cuffs- Safety goggles or a face shield

Spill Cleanup

- Double pair of chemically resistant nitrile

gloves- Disposable, impermeable gown with

tight cuffs- Safety goggles and a face shield-

Appropriate respiratory protection (based on risk

assessment)

Handling and Experimental Protocols
3.1. Preparation of Solutions

All manipulations involving the solid form of Antitumor agent-183 must be conducted in a

certified chemical fume hood or a ducted biosafety cabinet to prevent inhalation of dust or

aerosols.[1]

Before beginning, cover the work surface with a disposable, plastic-backed absorbent pad.

[1]

Carefully weigh the desired amount of the compound.

Slowly add the solvent to the powder to avoid aerosolization.
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Ensure the container is securely capped and mix gently until the solid is completely

dissolved.

Clearly label the solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

3.2. General Handling

Always handle Antitumor agent-183 in a well-ventilated area, preferably within a chemical

fume hood.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

After handling, always wash hands thoroughly.[1]

Disposal Plan
All materials contaminated with Antitumor agent-183 must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.[1] Discharge into the

environment must be avoided.[2]
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Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, gowns, pipette tips,

absorbent pads) - Place in a designated, sealed,

and clearly labeled hazardous waste container.

Liquid Waste

(e.g., unused solutions, contaminated media) -

Collect in a sealed, leak-proof, and clearly

labeled hazardous waste container. Do not pour

down the drain.[2]

Sharps

(e.g., needles, scalpels) - Dispose of

immediately in a designated, puncture-resistant

sharps container labeled as hazardous waste.

Do not recap or bend needles.[1]

Empty Containers

- Rinse the container three times with a suitable

solvent. Collect the rinsate as hazardous liquid

waste. Deface the label on the empty container

before disposing of it according to institutional

guidelines.

Emergency Procedures
Exposure First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[2]
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Workflow Diagrams

Figure 1: Handling Protocol for Antitumor agent-183
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Caption: Workflow for the safe handling of Antitumor agent-183.

Figure 2: Disposal Plan for Antitumor agent-183
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Caption: Waste disposal workflow for Antitumor agent-183.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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